Cas no 849183-31-9 (Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2-fluorophenyl)-1-piperazinyl]-)

• Product Name: Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2-fluorophenyl)-1-piperazinyl]-
• CAS No: 849183-31-9
• MF: C₁₆H₁₈FN₃O₂
• MW: 303.331427097321
• CID: 716716
• Update Time: 2024-01-31

Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2-fluorophenyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dimethyl-4-isoxazolyl)[4-(2-fluorophenyl)-1-piperazinyl]-
• Methanone, (3,5-dimethyl-4-isoxazolyl)[4-(2-fluorophenyl)-1-piperazinyl]-
• (3,5-dimethyl-1,2-oxazol-4-yl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone

• MDL： MFCD09778274
• Inchi： 1S/C16H18FN3O2/c1-11-15(12(2)22-18-11)16(21)20-9-7-19(8-10-20)14-6-4-3-5-13(14)17/h3-6H,7-10H2,1-2H3
• InChI Key： QKXMUBYBNOKLHI-UHFFFAOYSA-N
• SMILES： C(C1=C(C)ON=C1C)(N1CCN(C2=CC=CC=C2F)CC1)=O

Computed Properties

• Exact Mass: 303.13800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.25
• Boiling Point: 496.9°C at 760 mmHg
• Flash Point: 254.3°C
• Refractive Index: 1.571
• PSA: 49.58000
• LogP: 2.39580